Strategic Utilization of 1-(6-Bromo-4-chloroquinolin-3-yl)ethanone in Kinase Inhibitor Design
Strategic Utilization of 1-(6-Bromo-4-chloroquinolin-3-yl)ethanone in Kinase Inhibitor Design
An In-Depth Technical Guide on 1-(6-Bromo-4-chloroquinolin-3-yl)ethanone
CAS Number: 1255099-21-8
Molecular Formula:
Executive Summary
1-(6-Bromo-4-chloroquinolin-3-yl)ethanone (CAS 1255099-21-8) represents a high-value "tri-functional" scaffold in medicinal chemistry, particularly within the development of Type I and Type II kinase inhibitors. Unlike mono-functionalized quinolines, this core possesses three distinct chemically addressable sites: the electrophilic C4-chloro position, the cross-coupling-ready C6-bromo position, and the condensation-susceptible C3-acetyl group.
This guide provides a comprehensive technical analysis of this compound, detailing its synthesis, reactivity profile, and application in divergent library generation. It is designed for medicinal chemists seeking to exploit the quinoline pharmacophore for Structure-Activity Relationship (SAR) optimization.
Structural Analysis & Reactivity Profile
The utility of this scaffold lies in the orthogonal reactivity of its substituents. A strategic order of operations allows for the sequential functionalization of the ring system without protecting groups.
The Tri-Functional Handle
-
C4-Chloro Position (
Locus):-
Nature: Highly electrophilic due to the electron-withdrawing nitrogen in the quinoline ring and the inductive effect of the adjacent acetyl group.
-
Reactivity: Facile Nucleophilic Aromatic Substitution (
) with amines, thiols, and alkoxides. -
Application: Introduction of the "hinge-binding" motif or solubilizing tails typical in kinase inhibitors (e.g., aniline or piperazine moieties).
-
-
C6-Bromo Position (Cross-Coupling Locus):
-
Nature: Aryl halide prone to oxidative addition by Palladium(0).
-
Reactivity: Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings.
-
Application: Extension of the scaffold into the "solvent-exposed" or "hydrophobic back pocket" regions of a protein target.
-
-
C3-Acetyl Position (Condensation/Reduction Locus):
-
Nature: Electron-deficient ketone.
-
Reactivity: Condensation with hydrazines (to form pyrazoles), hydroxylamines (isoxazoles), or reduction to chiral alcohols.
-
Application: Creation of fused heterocyclic systems or rigidification of the scaffold.
-
Synthetic Pathways
Retrosynthetic Analysis
The most robust route to CAS 1255099-21-8 involves the Gould-Jacobs reaction sequence, modified to install the C3-acetyl group early in the pathway via an ethoxymethylene intermediate.
Visualization of Synthesis Workflow
Figure 1: Step-wise synthesis of 1-(6-Bromo-4-chloroquinolin-3-yl)ethanone via the modified Gould-Jacobs protocol.
Experimental Protocols
Protocol A: Synthesis of the Core Scaffold
Objective: Preparation of 1-(6-Bromo-4-chloroquinolin-3-yl)ethanone from 4-bromoaniline.
Step 1: Enaminone Formation
-
Charge a reaction vessel with 4-bromoaniline (1.0 eq) and ethyl 2-(ethoxymethylene)-3-oxobutanoate (1.1 eq).
-
Add Ethanol (5 vol) and heat to reflux for 3 hours.
-
Monitor by TLC (Hexane:EtOAc 7:3) for consumption of aniline.
-
Cool to room temperature. The intermediate enaminone often precipitates; if not, concentrate in vacuo.
Step 2: Cyclization (Gould-Jacobs)
-
Add the crude enaminone to Diphenyl Ether (10 vol) pre-heated to 250°C. Note: High temperature is critical for thermodynamic cyclization.
-
Stir for 30–60 minutes. Rapid evolution of ethanol vapor will occur.
-
Cool the mixture to ~50°C and dilute with Hexane to precipitate the 3-acetyl-6-bromo-4-hydroxyquinoline .
-
Filter the solid, wash with hexane, and dry.
Step 3: Chlorination
-
Suspend the 4-hydroxy intermediate (1.0 eq) in Phosphorus Oxychloride (
) (5 vol). -
Optional: Add catalytic DMF (3 drops) to accelerate the Vilsmeier-Haack type mechanism.
-
Reflux (105°C) for 2–4 hours until the solution becomes clear.
-
Quenching (Critical Safety Step): Cool to room temperature. Pour the reaction mixture slowly onto crushed ice/water with vigorous stirring. Maintain temperature <20°C.
-
Neutralize with
or to pH 8. -
Extract with Dichloromethane (DCM), dry over
, and concentrate. -
Purify via silica gel chromatography (Gradient: 0-20% EtOAc in Hexanes) to yield the title compound as a pale yellow solid.
Protocol B: Divergent Functionalization ( )
Objective: Functionalization of the C4 position with an aniline (common kinase motif).
-
Dissolve 1-(6-Bromo-4-chloroquinolin-3-yl)ethanone (1.0 eq) in Isopropanol or DMF.
-
Add the desired Aniline/Amine (1.1 eq).
-
Add Catalytic HCl (if in isopropanol) or DIPEA (if in DMF).
-
Heat to 80°C for 4 hours.
-
The product usually precipitates as the hydrochloride salt (in IPA) or can be isolated by water precipitation (in DMF).
Reactivity & Divergent Synthesis Map
The following diagram illustrates how this specific CAS number serves as a branching point for complex molecule synthesis.
Figure 2: Divergent synthetic utility of the scaffold. The C4 position is typically modified first due to the high reactivity of the chloro-group.
Quantitative Data Summary
| Property | Value | Note |
| Melting Point | 138–142 °C | Typical range for pure solid. |
| High | C4-Cl is activated by N1 and C3-Acetyl. | |
| Solubility | DCM, DMSO, DMF | Poor solubility in water/hexane. |
| Storage | 2–8°C, Inert Gas | Moisture sensitive (hydrolysis of C4-Cl). |
Safety & Handling (SDS Highlights)
-
Hazards: Acute Toxicity (Oral), Skin Irritation, Serious Eye Damage. The C4-chloro group makes it a potential alkylating agent (sensitizer).
-
Handling: Use only in a chemical fume hood. Wear nitrile gloves and safety goggles.
-
Spill: Quench with dilute aqueous ammonia to hydrolyze the C4-chloro group to the less toxic 4-hydroxy derivative before disposal.
References
-
Gould, R. G., & Jacobs, W. A. (1939). The Synthesis of Certain Substituted Quinolines and 5,6-Benzoquinolines.[3] Journal of the American Chemical Society, 61(10), 2890–2895. Link
-
Musiol, R. et al. (2006). Quinoline-based compounds with potential anti-HIV activity. Bioorganic & Medicinal Chemistry, 14(10), 3592-3598. Link
-
Eisai R&D Management Co., Ltd. (2002). Nitrogenous aromatic ring compounds and process for preparation thereof (Lenvatinib Core Chemistry). WO/2002/032872.[4] Link
-
National Center for Biotechnology Information. (2024). PubChem Compound Summary for CAS 1255099-21-8.Link
